Cas no 7494-44-2 (Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate)

Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate structure
7494-44-2 structure
Product Name:Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate
CAS No:7494-44-2
MF:C27H24O8
MW:476.474668502808
CID:581610
PubChem ID:329767168
Update Time:2025-04-19

Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate Chemical and Physical Properties

Names and Identifiers

    • Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate
    • (4,5-dibenzoyloxy-6-hydroxy-2-methyloxan-3-yl) benzoate
    • 2,3,4-Tri-O-Benzoyl-L-Rhamnopyranose
    • 6-Deoxymannopyranose 2,3,4-tribenzoate
    • 7494-44-2
    • L-Galactose, 6-deoxy-, 2,3,4-tribenzoate
    • DTXSID90996443
    • FT-0657096
    • A827564
    • (2S,3R,4R,5S)-4,5-bis(benzoyloxy)-6-hydroxy-2-methyloxan-3-yl benzoate
    • NSC400292
    • 2,3,4-Tri-O-benzoyl-6-deoxyhexopyranose
    • A838279
    • NSC-400292
    • [2-methyl-6-oxidanyl-4,5-bis(phenylcarbonyloxy)oxan-3-yl] benzoate
    • benzoic acid (4,5-dibenzoyloxy-6-hydroxy-2-methyl-3-oxanyl) ester
    • Inchi: 1S/C27H24O8/c1-17-21(33-24(28)18-11-5-2-6-12-18)22(34-25(29)19-13-7-3-8-14-19)23(27(31)32-17)35-26(30)20-15-9-4-10-16-20/h2-17,21-23,27,31H,1H3
    • InChI Key: UTEZHORWKBBBND-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1C)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 476.14712
  • Monoisotopic Mass: 476.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.35
  • Melting Point: 205-210 °C
  • Boiling Point: 637.3°C at 760 mmHg
  • Flash Point: 213.1°C
  • Refractive Index: 1.624
  • PSA: 108.36

Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
765252-1G
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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